2-[2-(Naphthalene-2-sulfonyl)-ethyl]-benzooxazole

• IUPAC Name: 2-(2-naphthalen-2-ylsulfonylethyl)-1,3-benzoxazole
• InChI: InChI=1S/C19H15NO3S/c21-24(22,16-10-9-14-5-1-2-6-15(14)13-16)12-11-19-20-17-7-3-4-8-18(17)23-19/h1-10,13H,11-12H2
• InChI Key: RCBREHKTEXSSAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)CCC3=NC4=CC=CC=C4O3
• Molecular Formula: C19H15NO3S
• DSSTOX Substance ID: DTXSID00354434
• Molecular Weight: 337.4 g/mol
• CAS No.: 6036-92-6

Description

2-[2-(Naphthalene-2-sulfonyl)-ethyl]-benzooxazole is an organic compound that features a benzooxazole ring substituted with a naphthalene-2-sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[2-(Naphthalene-2-sulfonyl)-ethyl]-benzooxazole typically involves the reaction of naphthalene-2-sulfonyl chloride with an appropriate benzooxazole derivative. The reaction is usually carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction . The reaction conditions often include a solvent like dichloromethane or toluene, and the reaction is performed at room temperature or slightly elevated temperatures to ensure complete conversion .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification methods such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions: 2-[2-(Naphthalene-2-sulfonyl)-ethyl]-benzooxazole undergoes various chemical reactions, including:

• **Electrophilic Arom